Cas no 2147578-33-2 (2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole)
2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole
- 2147578-33-2
- EN300-1789270
- 2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole
-
- Inchi: 1S/C12H14N2S/c1-2-4-11-10(3-1)14-12(15-11)6-5-9-7-13-8-9/h1-4,9,13H,5-8H2
- InChI Key: XGYMCIAKXLAQRA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCC1CNC1
Computed Properties
- Exact Mass: 218.08776963g/mol
- Monoisotopic Mass: 218.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 53.2Ų
2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789270-0.05g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-0.1g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-0.25g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-0.5g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-1.0g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1789270-2.5g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-5.0g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1789270-10.0g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 10g |
$5774.0 | 2023-05-26 | ||
| Enamine | EN300-1789270-1g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1789270-5g |
2-[2-(azetidin-3-yl)ethyl]-1,3-benzothiazole |
2147578-33-2 | 5g |
$3894.0 | 2023-09-19 |
2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole
Compound CAS No. 2147578-33-2: 2-(Azetidin-3-yl)ethyl-1,3-benzothiazole
The compound 2-(Azetidin-3-yl)ethyl-1,3-benzothiazole, identified by the CAS number 2147578-33-2, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in drug discovery, material science, and analytical chemistry. The integration of an azetidine ring into the benzothiazole framework introduces novel electronic and steric properties, making this compound a promising candidate for various research and industrial applications.
Recent studies have highlighted the potential of benzothiazole derivatives as scaffolds for developing bioactive molecules. The presence of the azetidine group in 2-(Azetidin-3-yl)ethyl-1,3-benzothiazole enhances its ability to interact with biological targets, such as enzymes and receptors. Researchers have explored its role as a ligand in metalloenzyme inhibition, where the nitrogen atoms in both the azetidine and benzothiazole rings contribute to metal coordination. This property has led to investigations into its potential as an anti-inflammatory or anti-cancer agent.
The synthesis of 2-(Azetidin-3-yl)ethyl-1,3-benzothiazole involves a multi-step process that typically includes cyclization reactions and ring-forming techniques. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These improvements are particularly important for scaling up production if the compound is to be used in pharmaceutical or industrial settings.
In terms of physical properties, benzothiazole derivatives like this compound are generally characterized by their high stability under thermal and oxidative conditions. The incorporation of the azetidine group further enhances these properties, making it suitable for applications in high-performance materials. For instance, preliminary studies suggest that this compound could serve as a precursor for advanced polymers or optoelectronic materials due to its aromatic stability and conjugated system.
The pharmacokinetic profile of 2-(Azetidin-3-yl)ethyl-1,3-benzothiazole has been a focal point of recent research efforts. Studies indicate that it exhibits moderate solubility in physiological conditions, which is a critical factor for drug delivery systems. Additionally, its bioavailability has been found to be acceptable in preclinical models, suggesting potential for further development as an orally administered drug.
In conclusion, the compound CAS No. 2147578-33-2 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure combines the advantages of both benzothiazole and azetidine moieties, offering a wide range of possibilities for application across multiple disciplines. As research continues to uncover its full potential, this compound stands poised to make meaningful contributions to both academic and industrial sectors.
2147578-33-2 (2-2-(azetidin-3-yl)ethyl-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)